Cas no 101759-17-5 (6-Heptynoic acid,2-amino-4-hydroxy-, [R-(R*,S*)]- (9CI))

• Product Name: 6-Heptynoic acid,2-amino-4-hydroxy-, [R-(R*,S*)]- (9CI)
• CAS No: 101759-17-5
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 193976
• PubChem ID: 149112
• Update Time: 2025-04-19

6-Heptynoic acid,2-amino-4-hydroxy-, [R-(R*,S*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6-Heptynoic acid,2-amino-4-hydroxy-, [R-(R*,S*)]- (9CI)
• (2S,4R)-2-amino-4-hydroxyhept-6-ynoic acid
• DTXSID80906612
• 6-Heptynoic acid, 2-amino-4-hydroxy-, (R-(R*,S*))-
• 101759-17-5
• 2-amino-4-hydroxyhept-6-ynoic acid
• (R-(R*,S*))-2-Amino-4-hydroxy-6-heptynoic acid

• Inchi： 1S/C7H11NO3/c1-2-3-5(9)4-6(8)7(10)11/h1,5-6,9H,3-4,8H2,(H,10,11)/t5-,6+/m1/s1
• InChI Key： ZESDLVJGIBGADW-RITPCOANSA-N
• SMILES： O[C@H](CC#C)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 157.074
• Monoisotopic Mass: 157.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.263
• Boiling Point: 386.1°Cat760mmHg
• Flash Point: 187.3°C
• Refractive Index: 1.537

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives